1,5-Bis(3-methylphenyl)-1,4-pentadien-3-one

• CAS No.: 17011-56-2
• Molecular Formula: C19H18O
• Molecular Weight: 262.3 g/mol
• IUPAC Name: 1,5-bis(3-methylphenyl)penta-1,4-dien-3-one
• InChI: InChI=1S/C19H18O/c1-15-5-3-7-17(13-15)9-11-19(20)12-10-18-8-4-6-16(2)14-18/h3-14H,1-2H3
• InChI Key: KLSUMXUEVAJVLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C=CC(=O)C=CC2=CC=CC(=C2)C

Description

1,5-Bis(3-methylphenyl)-1,4-pentadien-3-one is a useful research compound. Its molecular formula is C19H18O and its molecular weight is 262.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-Methylbenzaldehyde (1ab, 3.00 ml, 25.4 mmol) and acetone (19, 0.94 ml, 12.7 mmol) were combined in ethanol (20 ml) and stirred for 15 min at room temperature. A solution of sodium hydroxide (1.50 g, 37.5 mmol) and water (20 ml) was added and the mixture stirred for 18 hr at room temperature. The resulting mixture was extracted into ethyl acetate, washed with saturated sodium chloride, dried over magnesium sulfate, filtered and evaporated to afford a solid. The crude solid was recrystallized from ethanol to give 2.39 g (72%) of a yellow solid: mp 68-72° C. [expected mp 68-72° C.]; 1H NMR: δ 2.38 (s, 6H), 7.06 (d, 2H, J=15.9 Hz), 7.26 (m, 4H), 7.40 (m, 4H), 7.70 (d, 2H, J=15.9 Hz); 13C NMR: δ 21.3, 125.1, 125.4, 128.6, 128.8, 131.1, 134.6, 138.4, 143.1, 188.6.